![molecular formula C23H16F6N2O2 B6204043 2-{5-[4-methoxy-3-(trifluoromethyl)phenyl]furan-2-yl}-5-methyl-4-[4-(trifluoromethyl)phenyl]-1H-imidazole CAS No. 2648947-75-3](/img/no-structure.png)
2-{5-[4-methoxy-3-(trifluoromethyl)phenyl]furan-2-yl}-5-methyl-4-[4-(trifluoromethyl)phenyl]-1H-imidazole
Overview
Description
2-{5-[4-methoxy-3-(trifluoromethyl)phenyl]furan-2-yl}-5-methyl-4-[4-(trifluoromethyl)phenyl]-1H-imidazole is a useful research compound. Its molecular formula is C23H16F6N2O2 and its molecular weight is 466.4. The purity is usually 95.
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properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound involves the synthesis of two key intermediates, which are then coupled to form the final product. The first intermediate is 2-{5-[4-methoxy-3-(trifluoromethyl)phenyl]furan-2-yl}-5-methyl-4-chloro-1H-imidazole, which is then converted to the second intermediate, 2-{5-[4-methoxy-3-(trifluoromethyl)phenyl]furan-2-yl}-5-methyl-4-[4-(trifluoromethyl)phenyl]-1H-imidazole, through a palladium-catalyzed coupling reaction with 4-(trifluoromethyl)iodobenzene.", "Starting Materials": [ "4-methoxy-3-(trifluoromethyl)phenylboronic acid", "2-bromo-5-methyl-4-chloro-1H-imidazole", "copper(I) iodide", "potassium phosphate", "4-(trifluoromethyl)iodobenzene", "palladium acetate", "triethylamine", "N,N-dimethylformamide", "acetic acid", "sodium hydroxide", "water" ], "Reaction": [ "Step 1: Synthesis of 2-{5-[4-methoxy-3-(trifluoromethyl)phenyl]furan-2-yl}-5-methyl-4-chloro-1H-imidazole", "a. React 4-methoxy-3-(trifluoromethyl)phenylboronic acid with 2-bromo-5-methyl-4-chloro-1H-imidazole in the presence of copper(I) iodide and potassium phosphate in N,N-dimethylformamide to form 2-{5-[4-methoxy-3-(trifluoromethyl)phenyl]furan-2-yl}-5-methyl-4-chloro-1H-imidazole.", "Step 2: Synthesis of 2-{5-[4-methoxy-3-(trifluoromethyl)phenyl]furan-2-yl}-5-methyl-4-[4-(trifluoromethyl)phenyl]-1H-imidazole", "a. React 2-{5-[4-methoxy-3-(trifluoromethyl)phenyl]furan-2-yl}-5-methyl-4-chloro-1H-imidazole with 4-(trifluoromethyl)iodobenzene in the presence of palladium acetate and triethylamine in N,N-dimethylformamide to form 2-{5-[4-methoxy-3-(trifluoromethyl)phenyl]furan-2-yl}-5-methyl-4-[4-(trifluoromethyl)phenyl]-1H-imidazole.", "b. Purify the product by column chromatography using a mixture of acetic acid and water as the eluent.", "c. Neutralize the product with sodium hydroxide to obtain the final compound." ] } | |
CAS RN |
2648947-75-3 |
Product Name |
2-{5-[4-methoxy-3-(trifluoromethyl)phenyl]furan-2-yl}-5-methyl-4-[4-(trifluoromethyl)phenyl]-1H-imidazole |
Molecular Formula |
C23H16F6N2O2 |
Molecular Weight |
466.4 |
Purity |
95 |
Origin of Product |
United States |
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